Cas no 38917-37-2 (1,3,4-Thiadiazol-2-amine,N-(1,1-dimethylethyl)-)
38917-37-2 structure
Product Name:1,3,4-Thiadiazol-2-amine,N-(1,1-dimethylethyl)-
CAS No:38917-37-2
MF:C6H11N3S
MW:157.236639261246
CID:320957
PubChem ID:11970490
Update Time:2025-04-19
1,3,4-Thiadiazol-2-amine,N-(1,1-dimethylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,4-Thiadiazol-2-amine,N-(1,1-dimethylethyl)-
- N-tert-Butyl-1,3,4-thiadiazol-2-amine
- 1,3,4-Thiadiazol-2-amine, N-(1,1-dimethylethyl)-
- NS00030483
- DTXSID40192190
- SCHEMBL11756637
- 38917-37-2
- EINECS 254-188-6
- XNQTUNHFIIWKKQ-UHFFFAOYSA-N
-
- Inchi: 1S/C6H11N3S/c1-6(2,3)8-5-9-7-4-10-5/h4H,1-3H3,(H,8,9)
- InChI Key: XNQTUNHFIIWKKQ-UHFFFAOYSA-N
- SMILES: S1C=NN=C1NC(C)(C)C
Computed Properties
- Exact Mass: 157.06753
- Monoisotopic Mass: 157.067368
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66
- XLogP3: 1.7
Experimental Properties
- Density: 1.17
- Boiling Point: 224.6°Cat760mmHg
- Flash Point: 89.7°C
- Refractive Index: 1.573
- PSA: 37.81
1,3,4-Thiadiazol-2-amine,N-(1,1-dimethylethyl)- Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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